Cas no 4535-07-3 (4-Nitroindane-1,3-dione)

4-Nitroindane-1,3-dione structure
4-Nitroindane-1,3-dione structure
Product Name:4-Nitroindane-1,3-dione
CAS No:4535-07-3
MF:C9H5NO4
MW:191.140302419662
MDL:MFCD00220675
CID:929875
PubChem ID:2737056
Update Time:2025-04-19

4-Nitroindane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • &nbsp
    • 4-Nitro-1H-indene-1,3(2H)-dione
    • 4-Nitroindane-1,3-dione
    • J-515860
    • 4-nitroindane-1,3-quinone
    • DTXSID40371802
    • FD-0726
    • 4-nitro-2H-indene-1,3-dione
    • Oprea1_261465
    • cid_2737056
    • 4-nitroindene-1,3-dione
    • Maybridge1_006592
    • 4-nitro-1,3-indanedione
    • W11433
    • GIJFSQFSAXUVLD-UHFFFAOYSA-N
    • AKOS003267263
    • 1H-Indene-1,3(2H)-dione, 4-nitro-
    • SCHEMBL8062158
    • BDBM50742
    • HMS560D14
    • CHEMBL1532031
    • 1,3-Indandione, 4-nitro-
    • MLS000861505
    • MFCD00220675
    • 4535-07-3
    • SMR000460289
    • 4-nitro-2,3-dihydro-1H-indene-1,3-dione
    • MDL： MFCD00220675
    • Inchi： 1S/C9H5NO4/c11-7-4-8(12)9-5(7)2-1-3-6(9)10(13)14/h1-3H,4H2
    • InChI Key： GIJFSQFSAXUVLD-UHFFFAOYSA-N
    • SMILES： O=C1CC(C2C=CC=C(C=21)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 191.02185764g/mol
  • Monoisotopic Mass: 191.02185764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • Melting Point: 128-130°

4-Nitroindane-1,3-dione Security Information

  • HazardClass：IRRITANT

4-Nitroindane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM270294-1g
4-Nitro-1H-indene-1,3(2H)-dione
 4535-07-3 97%
1g
 $445 2024-07-16
Chemenu
CM270294-5g
4-Nitro-1H-indene-1,3(2H)-dione
 4535-07-3 97%
5g
 $1334 2024-07-16
TRC
N232730-50mg
4-Nitroindane-1,3-dione
 4535-07-3
50mg
 $ 155.00 2022-06-03
TRC
N232730-100mg
4-Nitroindane-1,3-dione
 4535-07-3
100mg
 $ 260.00 2022-06-03
TRC
N232730-250mg
4-Nitroindane-1,3-dione
 4535-07-3
250mg
 $ 515.00 2022-06-03
eNovation Chemicals LLC
Y0999912-5g
4-nitroindene-1,3-dione
 4535-07-3 95%
5g
 $1050 2024-08-02
abcr
AB269753-500 mg
4-Nitro-1H-indene-1,3(2H)-dione, 95%; .
 4535-07-3 95%
500 mg
 €215.40 2023-07-20
abcr
AB269753-1 g
4-Nitro-1H-indene-1,3(2H)-dione, 95%; .
 4535-07-3 95%
1 g
 €315.00 2023-07-20
abcr
AB269753-5 g
4-Nitro-1H-indene-1,3(2H)-dione, 95%; .
 4535-07-3 95%
5 g
 €1,268.40 2023-07-20
SHENG KE LU SI SHENG WU JI SHU
sc-316930-1mg
4-Nitro-1H-indene-1,3(2H)-dione,
 4535-07-3
1mg
 ￥519.00 2023-09-05

4-Nitroindane-1,3-dione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4535-07-3)4-Nitroindane-1,3-dione
Order Number:A1162813
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:14
Price ($):403.0
Email:sales@amadischem.com

4-Nitroindane-1,3-dione Related Literature

Related Categories

4535-07-3 (4-Nitroindane-1,3-dione) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:4535-07-3)4-Nitroindane-1,3-dione
A1162813
Purity:99%
Quantity:1g
Price ($):403.0
Email